2-Hydroxy-1-[4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidin-1-yl]ethanone

• IUPAC Name: 2-hydroxy-1-[4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C13H14F3NO3/c14-13(15,16)9-3-1-8(2-4-9)11-5-10(19)6-17(11)12(20)7-18/h1-4,10-11,18-19H,5-7H2
• InChI Key: GWPKZAHJHSNZBY-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1C2=CC=C(C=C2)C(F)(F)F)C(=O)CO)O
• Molecular Formula: C13H14F3NO3
• Molecular Weight: 289.25 g/mol

Description

2-Hydroxy-1-[4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidin-1-yl]ethanone, also known as THPE, is a synthetic compound that has been developed for research purposes. THPE is a pyrrolidine derivative that has been shown to have potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-Hydroxy-1-[4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidin-1-yl]ethanone is not fully understood. However, it has been shown to have antioxidant properties and to inhibit the production of reactive oxygen species. This compound has also been shown to modulate the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, as well as to improve cognitive function in animal models of Alzheimer's disease. This compound has also been shown to have neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Hydroxy-1-[4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidin-1-yl]ethanone in lab experiments is its relatively low toxicity. However, this compound is not widely available and can be expensive to synthesize. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.

Future Directions

There are several future directions for research on 2-Hydroxy-1-[4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidin-1-yl]ethanone. One area of interest is its potential as a therapeutic agent for the treatment of Alzheimer's disease and other neurodegenerative diseases. Additionally, more research is needed to understand the mechanism of action of this compound and to identify potential targets for its therapeutic use. Further studies are also needed to evaluate the safety and efficacy of this compound in animal models and in clinical trials.

Synthesis Methods

2-Hydroxy-1-[4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidin-1-yl]ethanone can be synthesized through a multistep process that involves the reaction of 4-(trifluoromethyl)phenylpyrrolidin-2-one with 4-hydroxybenzaldehyde in the presence of a base. The resulting product is then subjected to a reduction reaction using sodium borohydride to yield this compound.

Scientific Research Applications

2-Hydroxy-1-[4-hydroxy-2-[4-(trifluoromethyl)phenyl]pyrrolidin-1-yl]ethanone has been shown to have potential applications in the field of medicinal chemistry. It has been studied for its potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been studied for its potential as a neuroprotective agent.